Cas no 68695-41-0 (Phosphoric acid, bis(1,1-dimethylethyl) propyl ester)
68695-41-0 structure
Product Name:Phosphoric acid, bis(1,1-dimethylethyl) propyl ester
CAS No:68695-41-0
MF:C11H25O4P
MW:252.287564992905
CID:392702
PubChem ID:59801730
Update Time:2025-04-19
Phosphoric acid, bis(1,1-dimethylethyl) propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, bis(1,1-dimethylethyl) propyl ester
- ditert-butyl propyl phosphate
- Di-tert-butyl propyl phosphate
- DTXSID40732999
- 68695-41-0
- SCHEMBL3815405
-
- Inchi: 1S/C11H25O4P/c1-8-9-13-16(12,14-10(2,3)4)15-11(5,6)7/h8-9H2,1-7H3
- InChI Key: JPOWGXXMYZKDHJ-UHFFFAOYSA-N
- SMILES: P(=O)(OCCC)(OC(C)(C)C)OC(C)(C)C
Computed Properties
- Exact Mass: 252.14915
- Monoisotopic Mass: 252.14904627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, bis(1,1-dimethylethyl) propyl ester Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
68695-41-0 (Phosphoric acid, bis(1,1-dimethylethyl) propyl ester) Related Products
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